Cas no 2229419-28-5 (2-(3-aminopropoxy)-6-chlorophenol)

• Product Name: 2-(3-aminopropoxy)-6-chlorophenol
• CAS No: 2229419-28-5
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 5960304
• PubChem ID: 165783095
• Update Time: 2025-06-09

2-(3-aminopropoxy)-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropoxy)-6-chlorophenol
• 2229419-28-5
• EN300-1992101

• Inchi： 1S/C9H12ClNO2/c10-7-3-1-4-8(9(7)12)13-6-2-5-11/h1,3-4,12H,2,5-6,11H2
• InChI Key： APRQOUMOQAFAHE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)OCCCN

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(3-aminopropoxy)-6-chlorophenol

Recent Advances in the Study of 2-(3-aminopropoxy)-6-chlorophenol (CAS: 2229419-28-5): A Comprehensive Research Brief

2-(3-aminopropoxy)-6-chlorophenol (CAS: 2229419-28-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in drug development. The compound's unique structural features, including the presence of an aminopropoxy group and a chlorophenol moiety, make it a promising candidate for further investigation.

Recent studies have explored the synthetic pathways for 2-(3-aminopropoxy)-6-chlorophenol, with a focus on optimizing yield and purity. One notable approach involves the nucleophilic substitution of 6-chlorophenol with 3-aminopropanol under controlled conditions, followed by purification using column chromatography. The synthesized compound has been characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), confirming its structural integrity and high purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(3-aminopropoxy)-6-chlorophenol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, the compound has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of 2-(3-aminopropoxy)-6-chlorophenol have revealed favorable absorption and distribution profiles in animal models. The compound demonstrates good bioavailability and a relatively long half-life, which are desirable characteristics for drug candidates. However, additional studies are needed to assess its metabolic stability and potential toxicity in humans.

The potential applications of 2-(3-aminopropoxy)-6-chlorophenol extend beyond anti-inflammatory therapy. Recent research has explored its use as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For instance, derivatives of the compound have been designed to target specific receptors in the central nervous system, opening new avenues for the treatment of neurological disorders.

In conclusion, 2-(3-aminopropoxy)-6-chlorophenol (CAS: 2229419-28-5) represents a promising compound with diverse therapeutic potential. Its synthesis, biological activity, and pharmacokinetic properties have been the subject of ongoing research, and further studies are warranted to fully elucidate its mechanisms of action and clinical applicability. This research brief highlights the current state of knowledge and underscores the need for continued investigation into this intriguing molecule.